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Compound of Interest

Compound Name: BRD0705

Cat. No.: B2589819 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

BRD0705 is a potent and selective inhibitor of Glycogen Synthase Kinase 3α (GSK3α) with an

IC50 of 66 nM, demonstrating an 8-fold selectivity over GSK3β (IC50 of 515 nM)[1][2]. It is an

orally active compound investigated for its therapeutic potential in conditions such as acute

myeloid leukemia (AML)[1][3]. Accurate preparation of a stock solution is the first critical step

for in vitro and in vivo experiments to ensure the reliability and reproducibility of results. This

document provides a detailed protocol for the preparation, storage, and handling of BRD0705
stock solutions.

2. Chemical and Physical Properties

A summary of the key chemical and physical properties of BRD0705 is presented below. This

information is crucial for accurate calculations and proper handling of the compound.
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Property Value Reference

Molecular Formula C₂₀H₂₃N₃O [1][4]

Molecular Weight 321.42 g/mol [1]

Appearance Solid [4]

Solubility (DMSO) Up to 300 mg/mL (933.36 mM) [1]

Solubility (Ethanol) 64 mg/mL (199.11 mM) [3]

Solubility (Water) Insoluble [3]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent) -80°C for up to 1 year [1]

3. Experimental Protocol: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BRD0705 in Dimethyl

Sulfoxide (DMSO). Fresh, anhydrous DMSO is recommended for optimal solubility[3].

3.1. Materials and Equipment

BRD0705 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions
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Handle BRD0705 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation, and skin or eye contact.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

3.3. Step-by-Step Procedure

Equilibrate BRD0705: Allow the vial of BRD0705 powder to warm to room temperature

before opening to prevent condensation.

Weigh BRD0705: Tare the analytical balance with a sterile microcentrifuge tube. Carefully

weigh out the desired amount of BRD0705 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.21 mg of BRD0705.

Add Solvent: Add the calculated volume of anhydrous DMSO to the tube containing the

BRD0705 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming or sonication may be applied to aid dissolution if

necessary[1]. Visually inspect the solution to ensure no particulates are present.

Aliquot and Store: For ease of use and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes. Store the

aliquots at -80°C for long-term storage[1].

4. Quantitative Data Summary

The following table provides the mass of BRD0705 required to prepare stock solutions of

various concentrations and volumes.

Formula for Calculation: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x

Molecular Weight ( g/mol ) / 1000
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Desired Stock
Concentration (mM)

Final Volume (mL)
BRD0705 Mass Required
(mg)

1 1 0.321

10 1 3.21

20 1 6.43

50 1 16.07

10 5 16.07

10 10 32.14

5. Visualization of Pathways and Workflows

5.1. Simplified GSK3α Signaling Pathway

BRD0705 is a selective inhibitor of GSK3α. This kinase is a key regulator in multiple signaling

pathways, including those involved in cell proliferation and differentiation. The diagram below

illustrates a simplified representation of GSK3α's role and its inhibition by BRD0705.
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Caption: Simplified GSK3α signaling pathway and its inhibition by BRD0705.

5.2. Experimental Workflow for Stock Solution Preparation

The following diagram outlines the logical flow of the experimental protocol for preparing the

BRD0705 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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